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Compound of Interest

Compound Name: JWG-071

Cat. No.: B10817683 Get Quote

Technical Support Center: JWG-071
This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guidance for the use of JWG-071,

a selective chemical probe for Extracellular signal-regulated kinase 5 (ERK5).

Frequently Asked Questions (FAQs)
Q1: What is JWG-071 and what are its primary targets?

A1: JWG-071 is a potent, ATP-competitive kinase inhibitor. It is highly selective for ERK5 (also

known as MAPK7) and is widely used as a chemical probe to study its biological functions.

JWG-071 has been shown to inhibit ERK5 with an IC50 of 88 nM. It also exhibits inhibitory

activity against Leucine-rich repeat kinase 2 (LRRK2) with an IC50 of 109 nM.[1][2]

Q2: What are the known off-target effects of JWG-071?

A2: Besides ERK5 and LRRRK2, JWG-071 has shown activity against other kinases such as

DCAMKL2 (IC50 of 223 nM) and PLK4 (IC50 of 328 nM).[3] It was developed as an analog of

XMD8-92 with improved selectivity against bromodomains, particularly BRD4.[4][5] However,

researchers should remain aware of its potential effects on these other kinases when

interpreting experimental results.

Q3: How should I store JWG-071 powder and stock solutions?
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A3: JWG-071 as a powder is stable for extended periods when stored under appropriate

conditions. For solutions, it is strongly recommended to prepare them fresh for each

experiment due to their inherent instability.

Form Storage Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent -80°C 2 years

In Solvent -20°C 1 year

Q4: Is JWG-071 stable in aqueous solutions and cell culture media?

A4: JWG-071 solutions are known to be unstable. While specific degradation kinetics are not

widely published, it is consistently recommended to prepare solutions fresh before use and to

avoid repeated freeze-thaw cycles. For in vivo experiments, working solutions should be used

on the same day they are prepared.

Troubleshooting Guides
Solubility Issues
Problem: JWG-071 powder is not dissolving in my chosen solvent.

Question: I am having trouble dissolving JWG-071 powder in DMSO for my stock solution.

What should I do? Answer: JWG-071 is reported to be highly soluble in DMSO (up to 100

mg/mL). If you are experiencing difficulties, try the following:

Gentle Warming: Warm the solution in a water bath at 37°C for a short period.

Vortexing: Vigorously vortex the solution.

Sonication: Use a bath sonicator to aid dissolution. This can help break up any small

aggregates of the compound.
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Problem: My JWG-071 solution precipitates upon dilution into aqueous buffer or cell culture

medium.

Question: When I dilute my DMSO stock of JWG-071 into my aqueous assay buffer, a

precipitate forms immediately. How can I prevent this? Answer: This indicates that the

aqueous solubility of JWG-071 has been exceeded. Here are some strategies to address

this:

Lower the Final Concentration: The most direct approach is to use a lower final

concentration of JWG-071 in your experiment.

Pre-warm Media: Always pre-warm your aqueous buffer or cell culture media to 37°C

before adding the DMSO stock. Adding a cold stock to warmer media can cause the

compound to precipitate.

Use Co-solvents or Surfactants (for in vivo formulations): The provided in vivo formulations

for JWG-071 include co-solvents like PEG300 and surfactants like Tween-80 to improve

solubility. While not always suitable for in vitro assays, these can be essential for animal

studies.

Serial Dilution: Instead of a single large dilution, perform a serial dilution of your DMSO

stock into the aqueous buffer. This can sometimes prevent immediate precipitation.

Stability Issues
Problem: I am observing inconsistent results or a loss of activity with my JWG-071 treatment

over time.

Question: My experimental results with JWG-071 are not reproducible. Could this be a

stability issue? Answer: Yes, the known instability of JWG-071 in solution is a likely cause of

inconsistent results.

Prepare Fresh Solutions: Always prepare your working dilutions of JWG-071 immediately

before each experiment. Do not store diluted aqueous solutions.

Minimize Incubation Time: If possible, design your experiments with the shortest

necessary incubation time to reduce the impact of degradation.
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Avoid Freeze-Thaw Cycles: Aliquot your high-concentration DMSO stock into single-use

volumes to avoid repeated freezing and thawing, which can accelerate degradation.

Data Presentation
Solubility Data

Solvent Concentration Notes

DMSO 100 mg/mL (163.20 mM)
May require sonication to fully

dissolve.

In vivo Formulation 1 ≥ 2.5 mg/mL (4.08 mM)
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.

In vivo Formulation 2 ≥ 2.5 mg/mL (4.08 mM)
10% DMSO, 90% (20% SBE-

β-CD in Saline).

In vivo Formulation 3 ≥ 2.5 mg/mL (4.08 mM) 10% DMSO, 90% Corn Oil.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials: JWG-071 powder, anhydrous DMSO, sterile microcentrifuge tubes, vortex mixer,

bath sonicator.

Procedure: a. Weigh out the required amount of JWG-071 powder. For 1 mL of a 10 mM

solution, you will need 0.61276 mg. b. Add the appropriate volume of anhydrous DMSO to

the powder. c. Vortex the solution vigorously for 1-2 minutes. d. If the powder is not fully

dissolved, place the tube in a bath sonicator for 5-10 minutes. Gentle warming to 37°C can

also be applied. e. Once fully dissolved, aliquot the stock solution into single-use volumes in

sterile microcentrifuge tubes. f. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of In Vivo Formulation 1
Materials: 25 mg/mL JWG-071 in DMSO stock solution, PEG300, Tween-80, Saline (0.9%

NaCl in ddH₂O), sterile tubes.
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Procedure (for 1 mL of final solution): a. In a sterile tube, add 400 µL of PEG300. b. To the

PEG300, add 100 µL of the 25 mg/mL JWG-071 DMSO stock solution and mix thoroughly. c.

Add 50 µL of Tween-80 and mix until the solution is clear. d. Add 450 µL of saline to bring the

final volume to 1 mL and mix well. e. Use this formulation on the same day it is prepared.

Visualizations
ERK5 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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